Cas no 6968-82-7 (6-[methyl-[(2-methylphenyl)methyl]amino]hexan-1-ol)

6-[methyl-[(2-methylphenyl)methyl]amino]hexan-1-ol structure
6968-82-7 structure
Product Name:6-[methyl-[(2-methylphenyl)methyl]amino]hexan-1-ol
CAS No:6968-82-7
MF:C15H25NO
MW:235.365104436874
CID:1738820
PubChem ID:248800
Update Time:2025-04-21

6-[methyl-[(2-methylphenyl)methyl]amino]hexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 6-[methyl-[(2-methylphenyl)methyl]amino]hexan-1-ol
    • NSC66255
    • AR-1H0694
    • o-Xylyl-&lt
    • 6-hydroxy-hexyl&gt
    • -methylamin
    • AG-J-68101
    • o-Xylyl-(6-hydroxy-hexyl)-methylamin
    • CTK5D0932
    • AC1Q7CQY
    • 6-[methyl(2-methylbenzyl)amino]hexan-1-ol
    • AC1L6N4K
    • NCIOpen2_003155
    • NSC66255; AR-1H0694; o-Xylyl-< 6-hydroxy-hexyl> -methylamin; AG-J-68101; o-Xylyl-(6-hydroxy-hexyl)-methylamin; CTK5D0932; AC1Q7CQY; 6-[methyl(2-methylbenzyl)amino]hexan-1-ol; AC1L6N4K; NCIOpen2_003155;
    • 6968-82-7
    • DTXSID10290056
    • NSC-66255
    • Inchi: 1S/C15H25NO/c1-14-9-5-6-10-15(14)13-16(2)11-7-3-4-8-12-17/h5-6,9-10,17H,3-4,7-8,11-13H2,1-2H3
    • InChI Key: NTGCYUFFMCJGQC-UHFFFAOYSA-N
    • SMILES: OCCCCCCN(C)CC1C=CC=CC=1C

Computed Properties

  • Exact Mass: 235.19375
  • Monoisotopic Mass: 235.194
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • Density: 0.971
  • Boiling Point: 340.3°C at 760 mmHg
  • Flash Point: 125°C
  • Refractive Index: 1.52
  • PSA: 23.47
  • LogP: 2.97950
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